Cas no 1936653-98-3 (2-(Ethylamino)-1-(1,2-thiazol-5-yl)ethan-1-one)

2-(Ethylamino)-1-(1,2-thiazol-5-yl)ethan-1-one structure
1936653-98-3 structure
Product Name:2-(Ethylamino)-1-(1,2-thiazol-5-yl)ethan-1-one
CAS No:1936653-98-3
MF:C7H10N2OS
MW:170.232100009918
CID:5715742
PubChem ID:131228428
Update Time:2023-10-15

2-(Ethylamino)-1-(1,2-thiazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(Ethylamino)-1-(1,2-thiazol-5-yl)ethan-1-one
    • EN300-796270
    • 1936653-98-3
    • Ethanone, 2-(ethylamino)-1-(5-isothiazolyl)-
    • Inchi: 1S/C7H10N2OS/c1-2-8-5-6(10)7-3-4-9-11-7/h3-4,8H,2,5H2,1H3
    • InChI Key: GHPIDZXCKWNLSQ-UHFFFAOYSA-N
    • SMILES: S1C(=CC=N1)C(CNCC)=O

Computed Properties

  • Exact Mass: 170.05138412g/mol
  • Monoisotopic Mass: 170.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • Density: 1.169±0.06 g/cm3(Predicted)
  • Boiling Point: 207.6±32.0 °C(Predicted)
  • pka: 6.82±0.10(Predicted)

2-(Ethylamino)-1-(1,2-thiazol-5-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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1936653-98-3 95.0%
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Enamine
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Enamine
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1936653-98-3 95.0%
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Enamine
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Enamine
EN300-796270-5.0g
2-(ethylamino)-1-(1,2-thiazol-5-yl)ethan-1-one
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Enamine
EN300-796270-10.0g
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